Benzenemethanol, 4-((2,4-diamino-5-pyrimidinyl)methyl)-2,6-dimethoxy-

• CAS No.: 55687-49-5
• Molecular Formula: C14H18N4O3
• Molecular Weight: 290.32 g/mol
• IUPAC Name: [4-[(2,4-diaminopyrimidin-5-yl)methyl]-2,6-dimethoxyphenyl]methanol
• InChI: InChI=1S/C14H18N4O3/c1-20-11-4-8(5-12(21-2)10(11)7-19)3-9-6-17-14(16)18-13(9)15/h4-6,19H,3,7H2,1-2H3,(H4,15,16,17,18)
• InChI Key: VDVXNBVVBLPRCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1CO)OC)CC2=CN=C(N=C2N)N

Description

Benzenemethanol, 4-((2,4-diamino-5-pyrimidinyl)methyl)-2,6-dimethoxy- is a useful research compound. Its molecular formula is C14H18N4O3 and its molecular weight is 290.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

135 Ml. of about 15% diisobutylaluminum hydride solution in dioxane were added dropwise within 30 minutes at 50°C. under nitrogen and exclusion of moisture to a solution of 4.45 g. of α-(2,4-diamino-5-pyrimidinyl)-2,6-dimethoxy-p-toluic acid methyl ester in 400 ml. of absolute dioxane. The resulting suspension was stirred at 50° for 1 hour. After cooling to 30°C., the reaction mixture was treated with a mixture of 25 ml. of methanol, 5 ml. of water and 50 ml. of dioxane and stirred at 50° for an additional 2 hours. The solid material was separated and rejected, and the filtrate was evaporated to dryness. After recrystallization from about 20 ml. of methanol, the residue yielded 4-[ (2,4-diamino-5-pyrimidinyl)-methyl] -2,6-dimethoxybenzyl alcohol having a m.p. of 227°-228°.